Cas no 730956-98-6 (2-2-(2-Ethoxy-2-Oxoethylidene)-4-Oxo-1,3-Thiazolidin-3-YlAcetic Acid)

• Product Name: 2-2-(2-Ethoxy-2-Oxoethylidene)-4-Oxo-1,3-Thiazolidin-3-YlAcetic Acid
• CAS No: 730956-98-6
• MF: C₉H₁₁NO₅S
• MW: 245.252341508865
• MDL: MFCD04622323
• CID: 4657997
• PubChem ID: 86767438
• Update Time: 2025-06-08

2-2-(2-Ethoxy-2-Oxoethylidene)-4-Oxo-1,3-Thiazolidin-3-YlAcetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(2-Ethoxy-2-Oxoethylidene)-4-Oxo-1,3-Thiazolidin-3-YlAcetic Acid

• MDL： MFCD04622323
• Inchi： 1S/C9H11NO5S/c1-2-15-9(14)3-7-10(4-8(12)13)6(11)5-16-7/h3H,2,4-5H2,1H3,(H,12,13)
• InChI Key： LKIZGGQUGGEKEA-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(CC(O)=O)C1=CC(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-2-(2-Ethoxy-2-Oxoethylidene)-4-Oxo-1,3-Thiazolidin-3-YlAcetic Acid

Introduction to 2-2-(2-Ethoxy-2-Oxoethylidene)-4-Oxo-1,3-Thiazolidin-3-YlAcetic Acid (CAS No. 730956-98-6)

2-2-(2-Ethoxy-2-Oxoethylidene)-4-Oxo-1,3-Thiazolidin-3-YlAcetic Acid, identified by the CAS number 730956-98-6, is a compound of significant interest in the field of medicinal chemistry due to its structural complexity and potential biological activities. This thiazolidinone derivative features a unique acetic acid moiety linked to a thiazolidinone ring system, which is further functionalized with an ethylidene group and an ethoxy substituent. The presence of these structural elements suggests a high degree of versatility in terms of chemical reactivity and biological interactions, making it a valuable scaffold for drug discovery and development.

The thiazolidinone core is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. Thiazolidinones are commonly found in natural products and synthetic drugs, exhibiting diverse pharmacological effects ranging from anti-inflammatory to antimicrobial properties. The specific arrangement of atoms in 2-2-(2-Ethoxy-2-Oxoethylidene)-4-Oxo-1,3-Thiazolidin-3-YlAcetic Acid may contribute to its unique binding affinity and selectivity towards certain enzymes or receptors.

The acetic acid moiety at the 3-position of the thiazolidinone ring introduces a carboxyl group that can participate in hydrogen bonding or form salt bridges with biological targets. This feature enhances the compound's solubility and bioavailability, critical factors for drug efficacy. Additionally, the ethoxy substituent at the 2-position of the ethylidene group may influence the electronic properties of the molecule, affecting its reactivity and interaction with biological systems.

Recent advancements in computational chemistry have enabled the rapid screening of such derivatives for potential bioactivity. Molecular docking studies suggest that 2-2-(2-Ethoxy-2-Oxoethylidene)-4-Oxo-1,3-Thiazolidin-3-YlAcetic Acid may exhibit inhibitory activity against several enzymes implicated in inflammatory pathways. Specifically, preliminary data indicate that it could interact with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). This aligns with ongoing research efforts to develop novel anti-inflammatory agents with improved efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions between appropriate precursors to form the thiazolidinone ring system. The introduction of the ethylidene and ethoxy groups requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex derivatives like 2-2-(2-Ethoxy-2-Oxoethylidene)-4-Oxo-1,3-Thiazolidin-3-YlAcetic Acid with greater efficiency and precision, facilitating further exploration of its pharmacological potential.

In vitro studies have begun to explore the biological activity of this compound across various cell lines. Initial experiments suggest that it may possess antioxidant properties, potentially by modulating reactive oxygen species (ROS) levels within cells. This is particularly relevant given the role of oxidative stress in numerous pathological conditions, including neurodegenerative diseases and chronic inflammation. Furthermore, the compound's interaction with mitochondrial function is under investigation, as dysregulation of mitochondrial activity is often observed in these conditions.

The structural features of 2-2-(2-Ethoxy-2-Oxoethylidene)-4-Oxo-1,3-Thiazolidin-3-YlAcetic Acid also make it a promising candidate for further derivatization. By modifying substituents such as the ethylidene or ethoxy groups, chemists can fine-tune its pharmacological profile to target specific diseases or pathways. For instance, introducing additional polar or hydrophobic groups could enhance binding affinity or metabolic stability. Such modifications are guided by structure-based drug design principles and high-throughput screening technologies.

From a regulatory perspective, compounds like 730956-98-6 must undergo rigorous testing to assess their safety and efficacy before clinical application. Preclinical studies involving cell-based assays and animal models are essential steps in evaluating potential therapeutic benefits while identifying any adverse effects. These studies provide critical data for regulatory submissions to agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA), ensuring that only safe and effective drugs reach patients.

The growing interest in heterocyclic compounds like thiazolidinones reflects their importance as drug candidates across multiple therapeutic areas. Researchers continue to uncover new synthetic routes and functionalization strategies to expand their chemical diversity and pharmacological utility. As computational tools become more sophisticated, virtual screening methods enable faster identification of promising derivatives for experimental validation.

In conclusion,2-2-(2-Ethoxy-2-Oxoethylidene)-4-Oxo-1,3-Thiazolidin-3-YlAcetic Acid (CAS No. 730956-98-6) represents a structurally intriguing compound with potential applications in medicinal chemistry. Its unique combination of functional groups suggests versatility in biological interactions, particularly within inflammatory and oxidative stress-related pathways. Ongoing research aims to fully elucidate its pharmacological profile through both computational modeling and experimental validation.